Cas no 2680861-83-8 (Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate)

• Product Name: Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate
• CAS No: 2680861-83-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5823423
• PubChem ID: 165914338
• Update Time: 2025-10-28

Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate
• EN300-6998912
• 2680861-83-8
• Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate

• Inchi： 1S/C15H19NO3/c17-10-13-8-15(9-13)6-7-16(15)14(18)19-11-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key： ZVAQXJUSYXMATJ-UHFFFAOYSA-N
• SMILES： OCC1CC2(CCN2C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate

Introduction to Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 2680861-83-8)

Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate, a compound with the CAS number 2680861-83-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic structure, characterized by its unique azaspiro framework, presents a promising scaffold for the development of novel therapeutic agents. The compound's molecular architecture, featuring a benzyl ester group and a hydroxymethyl substituent, makes it a versatile intermediate in synthetic chemistry, particularly in the construction of complex heterocyclic systems.

The< strong>Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate molecule exhibits a high degree of structural complexity, which is reflected in its intricate stereochemistry and functional group diversity. This complexity has made it an attractive candidate for researchers exploring advanced synthetic methodologies and molecular design principles. The presence of both azaspiro and hydroxymethyl functionalities provides multiple points of modification, allowing for the exploration of diverse chemical space and the potential development of targeted pharmacophores.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles are known for their rigidity and conformational stability, which can be advantageous in drug design as they help maintain the structural integrity of active molecules. The< strong>azaspiro[3.3]heptane core of Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate is particularly noteworthy for its potential to interact with biological targets in a specific manner, thereby influencing drug efficacy and selectivity.

The benzyl ester group in the compound's structure not only serves as a protective moiety during synthetic transformations but also offers opportunities for further functionalization. This feature is particularly valuable in medicinal chemistry, where such groups are often used to facilitate subsequent modifications without affecting the core pharmacophore. The hydroxymethyl substituent further enhances the compound's synthetic utility by providing a site for nucleophilic addition reactions, enabling the construction of more elaborate molecular architectures.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of complex molecules like Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate. These computational tools have been instrumental in predicting binding modes, optimizing synthetic routes, and identifying potential lead compounds for drug discovery. The integration of experimental data with computational insights has provided a more comprehensive understanding of how structural features influence biological activity, paving the way for more rational drug design strategies.

The< strong>synthetic pathways involving Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate have been extensively studied to develop efficient and scalable methods for its preparation. These synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity. The use of transition metal catalysis has emerged as a powerful tool in these syntheses, enabling novel transformations that would be otherwise challenging to achieve using traditional methods.

The< strong>biological evaluation of Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate has revealed promising activities in several disease models. Preliminary studies have shown that derivatives of this compound exhibit potential as kinase inhibitors, which are critical targets in oncology research. Additionally, the spirocyclic core has shown promise in modulating neurotransmitter receptors, making it an attractive scaffold for drugs targeting neurological disorders.

The< strong>pharmacokinetic properties of Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate are also under investigation to assess its suitability as a drug candidate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Advanced analytical techniques have been employed to study these properties in detail, providing valuable insights into the compound's behavior within biological systems.

In conclusion, Benzyl 6-(hydroxymethyl)-1-azaspiro[3.3]heptane-1-carboxylate (CAS No.< strong>2680861-83-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile synthetic applications. Its unique molecular features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.